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Compound of Interest

Compound Name: 2-Oxoglutaric Acid

Cat. No.: B032379 Get Quote

A Researcher's Guide to Commercial 2-
Oxoglutaric Acid Assay Kits
For researchers, scientists, and professionals in drug development, the accurate measurement

of 2-Oxoglutaric Acid (α-Ketoglutarate) is crucial for studies in metabolic pathways, cellular

signaling, and disease biomarker discovery. A variety of commercial assay kits are available,

offering convenient and sensitive methods for its quantification. This guide provides a

comparative overview of popular kits, based on manufacturer-provided data, to aid in the

selection of the most suitable option for your research needs.

Performance Comparison of 2-Oxoglutaric Acid
Assay Kits
The performance of commercially available 2-Oxoglutaric Acid assay kits varies in terms of

detection method, sensitivity, and the range of quantification. The majority of these kits employ

a coupled enzymatic reaction, where 2-Oxoglutaric Acid is converted to an intermediate that,

in turn, generates a detectable colorimetric or fluorometric signal. Below is a summary of key

performance characteristics as stated by the manufacturers.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b032379?utm_src=pdf-interest
https://www.benchchem.com/product/b032379?utm_src=pdf-body
https://www.benchchem.com/product/b032379?utm_src=pdf-body
https://www.benchchem.com/product/b032379?utm_src=pdf-body
https://www.benchchem.com/product/b032379?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Manufa
cturer

Kit
Name

Catalog
Number

Detectio
n
Method

Sensitiv
ity

Assay
Range
(Colori
metric)

Assay
Range
(Fluoro
metric)

Sample
Types

Abcam

Alpha

Ketogluta

rate

(alpha

KG)

Assay Kit

ab83431

Colorimet

ric /

Fluorome

tric

0.01

nmol/well

[1][2]

Not

specified

in nmol

0.01 - 10

nmol/well

[1][2]

Tissue,

Adherent

&

Suspensi

on

Cells[1]

Cayman

Chemical

α-

Ketogluta

rate

Detection

Assay Kit

700420

Colorimet

ric /

Fluorome

tric

13 µM

(colorime

tric), 1

µM

(fluorome

tric)

50 -

1,000 µM

10 - 200

µM

Plasma,

Serum,

Urine,

Tissue

Cell

Biolabs

α-

Ketogluta

rate

Assay Kit

MET-

5131

Colorimet

ric
4 µM

Not

specified
N/A

Serum,

Plasma,

Cell

Suspensi

ons,

Tissue

Homoge

nates

Cell

Biolabs

α-

Ketogluta

rate

Assay Kit

(Fluorom

etric)

MET-

5012

Fluorome

tric
0.2 µM N/A

Not

specified

Serum,

Plasma,

Cell

Suspensi

ons,

Tissue

Homoge

nates

BioAssay

Systems

EnzyChr

om™ α-

Ketogluta

EAKG-

100

Colorimet

ric /

Not

specified

1.3 - 200

µM

0.08 - 20

µM

Not

specified

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.abcam.com/en-us/products/assay-kits/alpha-ketoglutarate-alpha-kg-assay-kit-ab83431
https://www.citeab.com/kits/5481627-ab83431-alpha-ketoglutarate-alpha-kg-assay-kit
https://www.abcam.com/en-us/products/assay-kits/alpha-ketoglutarate-alpha-kg-assay-kit-ab83431
https://www.citeab.com/kits/5481627-ab83431-alpha-ketoglutarate-alpha-kg-assay-kit
https://www.abcam.com/en-us/products/assay-kits/alpha-ketoglutarate-alpha-kg-assay-kit-ab83431
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


rate

Assay Kit

Fluorome

tric

MyBioSo

urce

alpha-

Ketogluta

rate

assay kit

MBS169

589

Fluorome

tric
~0.2 µM N/A

Not

specified

Plasma,

Serum,

Tissue

Homoge

nates,

Cell

Suspensi

ons

Note: The performance data presented in this table is based on information provided by the

respective manufacturers. Independent, head-to-head comparative studies are not readily

available in the peer-reviewed literature. Researchers are strongly encouraged to perform their

own validation experiments to determine the most suitable kit for their specific samples and

experimental conditions.

Experimental Principles and Workflow
The general principle behind most commercial 2-Oxoglutaric Acid assay kits is a coupled

enzymatic reaction. In the initial step, 2-Oxoglutaric Acid is transaminated to produce

pyruvate. This pyruvate is then utilized in a subsequent reaction to generate a product that can

be detected either colorimetrically (absorbance) or fluorometrically (fluorescence). The intensity

of the signal is directly proportional to the amount of 2-Oxoglutaric Acid in the sample.

Generalized Experimental Workflow
The following diagram illustrates a typical workflow for a commercial 2-Oxoglutaric Acid
assay.
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A generalized workflow for commercial 2-Oxoglutaric Acid assay kits.

Detailed Experimental Protocols
While specific protocols vary between manufacturers, the following provides a generalized

methodology for a typical 2-Oxoglutaric Acid assay. It is imperative to consult the specific kit

manual for detailed instructions.
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1. Reagent Preparation:

Prepare the assay buffer by diluting a concentrated stock solution with deionized water.

Reconstitute enzyme mixes, probes, and standards as instructed in the kit manual. Keep

enzymes on ice.

2. Standard Curve Preparation:

Prepare a stock solution of the 2-Oxoglutaric Acid standard.

Perform serial dilutions of the standard stock solution to create a standard curve. The range

of the standard curve should encompass the expected concentration of 2-Oxoglutaric Acid
in the samples.

3. Sample Preparation:

Cells or Tissue: Homogenize cells or tissue in the provided assay buffer. Centrifuge to

remove insoluble material and collect the supernatant.

Serum or Plasma: Serum and plasma samples can often be used directly, but may require

deproteinization and dilution to fall within the assay's linear range.

It is recommended to run a pilot experiment to determine the optimal sample dilution.

4. Assay Reaction:

Add the prepared standards and samples to a 96-well plate.

Prepare the reaction mix according to the kit's instructions. This typically involves combining

the assay buffer, enzyme mix, and probe.

Add the reaction mix to each well containing the standards and samples.

Mix gently and incubate the plate for the time and temperature specified in the manual (e.g.,

30-60 minutes at 37°C), protected from light.

5. Measurement:
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After incubation, measure the absorbance at the recommended wavelength (e.g., 570 nm for

colorimetric assays) or the fluorescence at the specified excitation and emission

wavelengths (e.g., Ex/Em = 535/587 nm for fluorometric assays) using a microplate reader.

6. Data Analysis:

Subtract the blank reading from all standard and sample readings.

Plot the standard curve of absorbance or fluorescence versus the concentration of the 2-
Oxoglutaric Acid standards.

Determine the concentration of 2-Oxoglutaric Acid in the samples from the standard curve.

Signaling Pathway Involvement
2-Oxoglutaric acid is a key intermediate in the Krebs cycle (TCA cycle) and plays a central

role in cellular metabolism. It links carbohydrate and amino acid metabolism and is involved in

nitrogen transport. The following diagram illustrates the position of 2-Oxoglutaric Acid in the

Krebs cycle.
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2-Oxoglutaric Acid as a key intermediate in the Krebs cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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commercial-2-oxoglutaric-acid-assay-kits]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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